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Compound of Interest

Compound Name: 4,4'-Dimethyl-2,2'-bipyridine

Cat. No.: B075555 Get Quote

Technical Guide: 4,4'-Dimethyl-2,2'-bipyridine
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on 4,4'-Dimethyl-2,2'-bipyridine, a key

bidentate ligand in coordination chemistry. It details its fundamental molecular properties and

presents a representative experimental protocol for its application in the synthesis of ruthenium

polypyridyl complexes, which are pivotal in areas ranging from photovoltaics to medicinal

chemistry.

Core Molecular Data
4,4'-Dimethyl-2,2'-bipyridine, also known as 2,2'-Bi(γ-picoline), is a derivative of 2,2'-

bipyridine with methyl groups at the 4 and 4' positions.[1] These electron-donating groups

enhance the electron density of the pyridine rings, influencing the properties of its metal

complexes.[1]
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Property Value

Chemical Formula C₁₂H₁₂N₂[1][2][3][4][5]

Molecular Weight 184.24 g/mol [1][4][6]

CAS Number 1134-35-6[1]

Appearance Beige or faint beige crystalline powder[2][7]

Melting Point 169-174 °C[7]

Solubility
Soluble in ethanol, acetic acid, benzene, and

toluene.[7]

Experimental Protocol: Synthesis of a Ruthenium(II)
Bipyridyl Complex
The following protocol is a representative example of the use of a bipyridine ligand in the

synthesis of a ruthenium(II) precursor, cis-bis(2,2'-bipyridine)dichlororuthenium(II) (cis-

[Ru(bpy)₂Cl₂]). This complex is a common starting material for the synthesis of more elaborate

structures, including those incorporating 4,4'-Dimethyl-2,2'-bipyridine.

Objective: To synthesize cis-[Ru(bpy)₂Cl₂] from Ruthenium(III) chloride.

Materials:

Ruthenium(III) chloride trihydrate (RuCl₃·3H₂O)

2,2'-Bipyridine (bpy)

Lithium chloride (LiCl)

N,N-Dimethylformamide (DMF)

Acetone

Diethyl ether
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Water (deionized)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, combine RuCl₃·3H₂O, 2,2'-bipyridine, and LiCl in reagent-grade DMF.

Reflux: Heat the reaction mixture to reflux with continuous stirring for approximately 8 hours.

Cooling and Precipitation: After the reflux period, allow the reaction mixture to cool to room

temperature. Add reagent-grade acetone to precipitate the product.

Crystallization: Cool the mixture to 0°C and let it stand overnight to ensure complete

crystallization of the product.

Filtration and Washing: Filter the resulting black crystalline substance. Wash the solid

sequentially with three portions of water followed by three portions of diethyl ether.

Drying: Dry the final product under suction to yield cis-[Ru(bpy)₂Cl₂].

Experimental Workflow Diagram
The following diagram illustrates the key stages in the synthesis of cis-[Ru(bpy)₂Cl₂].
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Caption: Workflow for the synthesis of cis-[Ru(bpy)₂Cl₂].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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